Cas no 1639115-99-3 (3,8-Dimethyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine)

3,8-Dimethyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine structure
1639115-99-3 structure
Product Name:3,8-Dimethyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine
CAS No:1639115-99-3
MF:C8H8N4O2
MW:192.17472076416
MDL:MFCD25953943
CID:4610341
PubChem ID:74889142
Update Time:2024-11-01

3,8-Dimethyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3,8-DIMETHYL-6-NITRO-[1,2,4]TRIAZOLO[4,3-A]PYRIDINE
    • 1,2,4-Triazolo[4,3-a]pyridin-6-nitro, 3,8-dimethyl-
    • GKMNUWYJEWYKIS-UHFFFAOYSA-N
    • KM5747
    • Y2452
    • 3,8-Dimethyl-1,2,4-triazolo[4,3-a]pyridin-6-nitro
    • 3,8-Dimethyl-6-nitro-1,2,4-triazolo[4,3-a]pyridine
    • 3,8-dimethyl-6-nitro-[1,2,4]-triazolo[4,3-a]pyridine
    • DB-151201
    • AKOS026673516
    • MFCD25953943
    • CS-0052755
    • AS-53892
    • 1639115-99-3
    • 1,2,4-Triazolo[4,3-a]pyridine, 3,8-dimethyl-6-nitro-
    • SY099753
    • SCHEMBL16244771
    • P17250
    • 3,8-Dimethyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine
    • MDL: MFCD25953943
    • Inchi: 1S/C8H8N4O2/c1-5-3-7(12(13)14)4-11-6(2)9-10-8(5)11/h3-4H,1-2H3
    • InChI Key: GKMNUWYJEWYKIS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)C2=NN=C(C)N2C=1)=O

Computed Properties

  • Exact Mass: 192.06472551g/mol
  • Monoisotopic Mass: 192.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76
  • XLogP3: 1.8

3,8-Dimethyl-6-nitro-[1,2,4]triazolo[4,3-A]pyridine Pricemore >>

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